2-Naphthalenesulfonic acid, 6-(acetylamino)-

• CAS RN: 68189-32-2
• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 6-acetamidonaphthalene-2-sulfonic acid
• InChI: InChI=1S/C12H11NO4S/c1-8(14)13-11-4-2-10-7-12(18(15,16)17)5-3-9(10)6-11/h2-7H,1H3,(H,13,14)(H,15,16,17)
• InChI Key: ANUPUAXCNMXHNF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)O

Description

2-Naphthalenesulfonic acid, 6-(acetylamino)- is a useful research compound. Its molecular formula is C12H11NO4S and its molecular weight is 265.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a single-vessel process for preparing 2-acetaminonaphthalene-6-sulfonic acid of high purity by sulfonating 2-hydroxynaphthalene with concentrated sulfonic acid, converting the 2-hydroxynaphthalenesulfonic acid formed thereby with ammonia in the presence of ammonium hydrogensulfite into 2-aminonaphthalene-6-sulfonic acid (Bucherer reaction) and N-acetylating the said 2-aminonaphthalene-6-sulfonic acid to give 2-acetaminonaphthalene-6-sulfonic acid, the improvement which comprises:

Synthesis routes and methods II

Procedure details

The suspension thus obtained [1.20 moles of 2-amino- naphthalene-6(8)-sulfonic acid, pH 0.8] is brought at 70° C. with 245 parts of 33% strength sodium hydroxide solution to pH 7.0 and has added to it 155 parts of acetic anhydride (1.5 moles) in the course of 15 minutes, during which the pH decreases to 3.0 and the Bronner acid goes into solution. The acetylation is quantitative. Salting out gives 289 parts of 2-acetaminonaphthalene-6-sulfonic acid calculated at 100% (1.09 moles which corresponds to 73% of theory based on 2hydroxynaphthalene) having a purity of about 70% (diazotization value after hydrolysis, molecular weight 265.3).